4-(4-methoxypiperidin-1-yl)-N-(3-(trifluoromethyl)benzyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-methoxypiperidin-1-yl)-N-(3-(trifluoromethyl)benzyl)benzamide, commonly known as MPTB, is a chemical compound that has gained significant attention in the field of scientific research. MPTB is a potent and selective antagonist of the sigma-1 receptor, which is a protein that is involved in various physiological and pathological processes.
Scientific Research Applications
Sigma Receptor Scintigraphy in Breast Cancer Diagnosis
Sigma receptors are overexpressed in many types of cancer cells, including breast cancer. Research has shown that certain benzamides, which share structural similarities with "4-(4-methoxypiperidin-1-yl)-N-(3-(trifluoromethyl)benzyl)benzamide," can selectively bind to sigma receptors. This property has been utilized in the development of diagnostic tools, such as N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), for visualizing primary breast tumors in vivo through scintigraphy. This approach demonstrates the potential of benzamide derivatives in enhancing the diagnostic accuracy of imaging techniques used in oncology, particularly for detecting and monitoring breast cancer (Caveliers et al., 2002).
Neurotransmitter System Exploration
Benzamide derivatives have also been employed in studies exploring the neurotransmitter systems, particularly the serotonergic and dopaminergic systems. For instance, radiolabeled benzamides, like iodine-123-(S)-2-hydroxy-3-iodo-6-methoxy-N-[(1-ethyl-2-pyrrolidinyl) methyl] benzamide ([123I]-(S)-IBZM), have been used for detecting melanoma metastases and exploring neuropsychiatric disorders. These compounds can bind to specific receptors or transporters in the brain, enabling the non-invasive study of neurotransmitter systems and the assessment of neurophysiological dysfunctions in conditions such as Parkinson's disease and schizophrenia. This demonstrates the role of benzamide derivatives in enhancing our understanding of brain function and dysfunction, facilitating the development of targeted therapies (Maffioli et al., 1994).
properties
IUPAC Name |
4-(4-methoxypiperidin-1-yl)-N-[[3-(trifluoromethyl)phenyl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23F3N2O2/c1-28-19-9-11-26(12-10-19)18-7-5-16(6-8-18)20(27)25-14-15-3-2-4-17(13-15)21(22,23)24/h2-8,13,19H,9-12,14H2,1H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVXBCOJLIRTNFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C2=CC=C(C=C2)C(=O)NCC3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-methoxypiperidin-1-yl)-N-(3-(trifluoromethyl)benzyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.